Cas no 151679-93-5 (rac-(1R,2R)-2-fluorocyclopropan-1-amine)

Technical Introduction: rac-(1R,2R)-2-Fluorocyclopropan-1-amine is a chiral cyclopropane derivative featuring a fluorine substituent at the 2-position and an amine group at the 1-position. Its stereochemistry (1R,2R) makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications, particularly for the development of bioactive molecules. The fluorine atom enhances metabolic stability and binding affinity, while the strained cyclopropane ring contributes to conformational rigidity, improving selectivity in target interactions. This compound is useful in medicinal chemistry for probing enzyme mechanisms or as a building block for fluorinated drug candidates. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.

rac-(1R,2R)-2-fluorocyclopropan-1-amine structure

151679-93-5 structure

Product Name:rac-(1R,2R)-2-fluorocyclopropan-1-amine

CAS No:151679-93-5

MF:C₃H₆FN

MW:75.0848

CID:4741569

PubChem ID:10240759

Update Time:2025-10-17

rac-(1R,2R)-2-fluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- (1R,2R)-2-Fluorocyclopropanamine
- 2alpha-Fluorocyclopropane-1beta-amine
- rel-(1R,2R)-2-Fluorocyclopropanamine
- (1R,2R)-2-Fluorocyclopropan-1-amine
- rac-(1R,2R)-2-fluorocyclopropan-1-amine
- Inchi： 1S/C3H6FN/c4-2-1-3(2)5/h2-3H,1,5H2/t2-,3-/m1/s1
- InChI Key： TUKJTSUSKQOYCD-PWNYCUMCSA-N
- SMILES： F[C@]1([H])C([H])([H])[C@@]1([H])N([H])[H]

Computed Properties

Exact Mass: 75.048427g/mol
Monoisotopic Mass: 75.048427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 5
Rotatable Bond Count: 0
Complexity: 46.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26
Molecular Weight: 75.08g/mol
XLogP3: -0.1

rac-(1R,2R)-2-fluorocyclopropan-1-amine Pricemore >>

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